Cas no 91225-68-2 (2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one)

2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one structure
91225-68-2 structure
Product Name:2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:91225-68-2
MF:C9H9ClN2OS
MW:228.698559522629
MDL:MFCD01850755
CID:996085
PubChem ID:821240
Update Time:2025-04-20

2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-(CHLOROMETHYL)-6-ETHYLTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
    • 2-(chloromethyl)-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one
    • 2-Chloromethyl-6-ethyl-3H-thieno[2,3-d]pyrimidin-4-one
    • 2-(chloromethyl)-6-ethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • UPCMLD0ENAT5666740:001
    • EN300-236163
    • AR-434/14027093
    • F2117-0117
    • AB00678073-01
    • Z55164288
    • AKOS000276230
    • 91225-68-2
    • 2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one
    • MDL: MFCD01850755
    • Inchi: 1S/C9H9ClN2OS/c1-2-5-3-6-8(13)11-7(4-10)12-9(6)14-5/h3H,2,4H2,1H3,(H,11,12,13)
    • InChI Key: HQBIRTSAZOYXAK-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2=C(C(N1)=O)C=C(CC)S2

Computed Properties

  • Exact Mass: 228.01200
  • Monoisotopic Mass: 228.0124118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 73.99000
  • LogP: 2.28580

2-(chloromethyl)-6-ethyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

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